Cas no 7233-85-4 (2-phenylpropanoate)

2-phenylpropanoate structure
2-phenylpropanoate structure
Product Name:2-phenylpropanoate
CAS No:7233-85-4
MF:C9H9O2
MW:149.166562795639
CID:1754760
PubChem ID:5249702
Update Time:2025-04-21

2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

    • 2-phenylpropanoate
    • Phenylpropanoate
    • YPGCWEMNNLXISK-UHFFFAOYSA-M
    • 7233-85-4
    • DTXSID10413208
    • CHEBI:177275
    • AKOS024437781
    • Benzeneacetic acid, I+/--methyl-, ion(1-)
    • 39192-74-0
    • A800386
    • DTXSID601284760
    • 2-Phenylpropionate
    • 2-methyl-2-phenylacetate
    • Inchi: 1S/C9H10O2/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)/p-1
    • InChI Key: YPGCWEMNNLXISK-UHFFFAOYSA-M
    • SMILES: [O-]C(C(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 149.06027
  • Monoisotopic Mass: 149.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1A^2
  • XLogP3: 2.6

Experimental Properties

  • Boiling Point: 261°C at 760 mmHg
  • Flash Point: 154.3°C
  • PSA: 40.13
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